Cas no 1344261-71-7 (1-(2,4-difluorophenyl)cyclobutylmethanamine)
1-(2,4-difluorophenyl)cyclobutylmethanamine Chemical and Physical Properties
Names and Identifiers
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- 1-(2,4-Difluorophenyl)cyclobutanemethanamine
- (1-(2,4-Difluorophenyl)cyclobutyl)methanamine
- 1-(2,4-difluorophenyl)cyclobutylmethanamine
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- MDL: MFCD20362009
- Inchi: 1S/C11H13F2N/c12-8-2-3-9(10(13)6-8)11(7-14)4-1-5-11/h2-3,6H,1,4-5,7,14H2
- InChI Key: VTBLAEJXTVPEKJ-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(F)C=C2F)(CN)CCC1
1-(2,4-difluorophenyl)cyclobutylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D778512-1g |
1-(2,4-Difluorophenyl)cyclobutanemethanamine |
1344261-71-7 | 95% | 1g |
$900 | 2024-07-20 | |
| Enamine | EN300-1826791-0.05g |
[1-(2,4-difluorophenyl)cyclobutyl]methanamine |
1344261-71-7 | 0.05g |
$959.0 | 2023-09-19 | ||
| Enamine | EN300-1826791-0.1g |
[1-(2,4-difluorophenyl)cyclobutyl]methanamine |
1344261-71-7 | 0.1g |
$1005.0 | 2023-09-19 | ||
| Enamine | EN300-1826791-0.25g |
[1-(2,4-difluorophenyl)cyclobutyl]methanamine |
1344261-71-7 | 0.25g |
$1051.0 | 2023-09-19 | ||
| Enamine | EN300-1826791-0.5g |
[1-(2,4-difluorophenyl)cyclobutyl]methanamine |
1344261-71-7 | 0.5g |
$1097.0 | 2023-09-19 | ||
| Enamine | EN300-1826791-1.0g |
[1-(2,4-difluorophenyl)cyclobutyl]methanamine |
1344261-71-7 | 1g |
$1142.0 | 2023-06-02 | ||
| Enamine | EN300-1826791-2.5g |
[1-(2,4-difluorophenyl)cyclobutyl]methanamine |
1344261-71-7 | 2.5g |
$2240.0 | 2023-09-19 | ||
| Enamine | EN300-1826791-5.0g |
[1-(2,4-difluorophenyl)cyclobutyl]methanamine |
1344261-71-7 | 5g |
$3313.0 | 2023-06-02 | ||
| Enamine | EN300-1826791-10.0g |
[1-(2,4-difluorophenyl)cyclobutyl]methanamine |
1344261-71-7 | 10g |
$4914.0 | 2023-06-02 | ||
| Enamine | EN300-1826791-1g |
[1-(2,4-difluorophenyl)cyclobutyl]methanamine |
1344261-71-7 | 1g |
$1142.0 | 2023-09-19 |
1-(2,4-difluorophenyl)cyclobutylmethanamine Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 1-(2,4-difluorophenyl)cyclobutylmethanamine
Introduction to 1-(2,4-difluorophenyl)cyclobutylmethanamine (CAS No. 1344261-71-7)
1-(2,4-difluorophenyl)cyclobutylmethanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1344261-71-7, represents a fascinating blend of structural complexity and potential therapeutic applications. The molecular structure of this compound features a cyclobutylmethanamine moiety attached to a 2,4-difluorophenyl group, which suggests a high degree of versatility in its chemical interactions and reactivity.
The significance of 1-(2,4-difluorophenyl)cyclobutylmethanamine lies in its potential role as a building block for more complex pharmaceutical agents. The presence of fluorine atoms in the 2,4-difluorophenyl group is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. This makes the compound a valuable candidate for further exploration in drug design and discovery.
In recent years, there has been growing interest in the development of novel compounds that incorporate fluorinated aromatic rings due to their ability to enhance metabolic stability, improve binding affinity, and modulate drug efficacy. The cyclobutylmethanamine component of this molecule adds another layer of complexity, offering opportunities for structural diversity and functionalization. This combination of features makes 1-(2,4-difluorophenyl)cyclobutylmethanamine a promising candidate for various applications in medicinal chemistry.
One of the most compelling aspects of this compound is its potential utility in the synthesis of bioactive molecules. The cyclobutyl ring provides a rigid scaffold that can be easily modified to introduce additional functional groups, while the 2,4-difluorophenyl moiety offers a platform for interaction with biological targets. Such structural features are often exploited in the design of small-molecule drugs targeting enzymes, receptors, and other critical biological pathways.
Recent studies have highlighted the importance of fluorinated compounds in the development of antiviral and anticancer agents. The electron-withdrawing nature of fluorine atoms can enhance the lipophilicity and binding affinity of molecules, making them more effective at interacting with biological targets. In particular, the 2,4-difluorophenyl group in 1-(2,4-difluorophenyl)cyclobutylmethanamine could be particularly useful in designing compounds with enhanced bioavailability and reduced susceptibility to metabolic degradation.
The synthesis of 1-(2,4-difluorophenyl)cyclobutylmethanamine presents an intriguing challenge for organic chemists due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in facilitating the synthesis of fluorinated aromatic compounds.
The potential applications of this compound extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. Fluorinated compounds are known for their unique properties, including thermal stability and chemical resistance, which make them valuable in various industrial applications. The structural motifs present in 1-(2,4-difluorophenyl)cyclobutylmethanamine could inspire the development of novel materials with tailored properties.
In conclusion, 1-(2,4-difluorophenyl)cyclobutylmethanamine (CAS No. 1344261-71-7) represents a significant advancement in the field of organic chemistry with potential implications for drug discovery and material science. Its unique structural features and chemical properties make it a compelling subject for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and industry.
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